6-bromo-N-phenylnaphthalen-2-amine

• CAS No.: 202831-66-1
• Molecular Formula: C16H12BrN
• Molecular Weight: 298.18 g/mol
• IUPAC Name: 6-bromo-N-phenylnaphthalen-2-amine
• InChI: InChI=1S/C16H12BrN/c17-14-8-6-13-11-16(9-7-12(13)10-14)18-15-4-2-1-3-5-15/h1-11,18H
• InChI Key: RIHHTXUAXIWXGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC3=C(C=C2)C=C(C=C3)Br

Description

6-bromo-N-phenylnaphthalen-2-amine is a useful research compound. Its molecular formula is C16H12BrN and its molecular weight is 298.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Xylene was distilled from a mixture of 6-bromo-2-naphthol (16.4 g., 0.0735 mol.), aniline (25 ml, 0.274 mol.), xylene (25 ml), and p-toluene sulfonic acid monohydrate (2.7 g., 0.014 mol.) until the reaction temperature reached 190° C. The mixture was held at this temperature for 5 hours, and then cooled to 85° C. Sodium acetate (3.7 g.) and ethanol (100 ml) were added and the mixture was heated to reflux. The solution was cooled to 5° C. and the resulting slurry was filtered. The solids were washed with cold ethanol (50 ml). The air-dried solids (19.5 g.) were reslurried in hot water (150 ml) and filtered to give a gray solid, 19.3 g, 88% yield, m.p. 126.2-128.3° C. Two successive recrystalizations from heptane-ethyl acetate (19:1) gave a sample for analysis, m.p. 131-133° C. Mass Spec: m/z 297, 299 (M+). Analysis: Calculated for C16H12NBr: C, 64.45; H, 4.06; N, 4.70, Br, 26.80. Found: C, 64.36; H, 4.02; N, 4.67; Br, 27.04.